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Compound of Interest

Compound Name: Berlinite

Cat. No.: B1174126

Berlinite (aluminum phosphate, AIPOa) is a crystalline solid that exhibits the piezoelectric effect
—the ability to generate an electric charge in response to applied mechanical stress.[1][2] This
property is reciprocal; applying an external electric field induces a mechanical strain in the
material.[1] The piezoelectric nature of berlinite stems from its crystal structure, which lacks a
center of inversion.[3][4]

Berlinite is isostructural with a-quartz (SiO2), one of the most widely used piezoelectric
materials.[3][5][6] In the berlinite lattice, aluminum (AI3*) and phosphorus (P>*) atoms
alternately replace the silicon (Si**) atoms found in the quartz structure, forming a framework of
interconnected AlO4 and POa tetrahedra.[3][7][8] This structural similarity results in comparable
piezoelectric behavior, but with some distinct and advantageous differences. Notably, berlinite
exhibits a significantly higher electromechanical coupling factor in certain crystal orientations,
making it a material of great interest for high-performance electromechanical devices.[9][10][11]

The key attributes of berlinite for piezoelectric applications include:

» High Electromechanical Coupling: Certain crystallographic cuts of berlinite show an
electromechanical coupling factor up to 4.5 times that of ST-cut quartz, which is
advantageous for creating efficient, broadband devices.[10][11]

o Temperature Stability: Like quartz, berlinite possesses zero-temperature-coefficient
orientations, ensuring stable device performance over a range of temperatures.[10][11]

e Chemical and Physical Robustness: It is a relatively hard, chemically inert material with low
water solubility, making it suitable for durable device fabrication.[9]
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Quantitative Data: Physical and Piezoelectric
Properties

The following tables summarize the key physical, elastic, and piezoelectric properties of
berlinite. For context, values for a-quartz are also provided where available.

Table 1: General and Physical Properties of Berlinite

Property Value Reference
Chemical Formula AIPOa4 [71[12]
Crystal System Trigonal [12][13]
Space Group P3121 or P3221 [B1I71[12]
Mohs Hardness 6.5 [12][13]
Specific Gravity 2.64 - 2.66 g/cm? [12][13][14]
Lattice Parameters a=4941A c=10.94A [12]

Table 2: Comparison of Piezoelectric and Electromechanical Properties (Berlinite vs. Quartz)

Property Berlinite o-Quartz (ST-cut) Reference
Electromechanical Up to 4.5x that of ST-

) ~0.16% (for ST-cut) [10][11]
Coupling Factor (k) cut quartz
Measured Coupling

23.2% - [10]

Factor (Y-resonator)
Quality Factor (Q) ~14,000 (at 6.8 MHZz) ~61,000 [9]
Temperature Yes (e.g., X-axis boule  Yes (e.g., AT-cut, ST- ol[11]
Compensated Cuts 80.4° cut) cut)

Experimental Protocols
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The synthesis of high-quality single-crystal berlinite and its subsequent characterization are
critical for leveraging its piezoelectric properties. The following sections detail the established
methodologies.

Synthesis of Single-Crystal Berlinite via Hydrothermal
Method

High-quality berlinite single crystals are typically grown using the hydrothermal method, which
allows for crystallization from an aqueous solution at high temperature and pressure. This
technique is necessary as melting AIPOa is not a viable method for producing the desired a-
phase.[6]

Objective: To grow large, high-quality single crystals of a-berlinite suitable for fabricating
piezoelectric devices.

Materials and Equipment:

e Nutrient: Coarse granular crystalline a-AlPOa.

» Seed Crystal: Oriented plates of high-quality berlinite.

e Transport Medium: Phosphoric acid (HzPOa) solution.

» High-Pressure Autoclave: Capable of sustaining the required temperatures and pressures.

 Starting Materials for Nutrient Synthesis: Aluminum hydroxide (Al(OH)s), alumina (Al20s3),
and phosphoric acid.

Procedure:

o Nutrient Preparation: Coarse granular a-AlPOa nutrient is first synthesized. This involves
reacting Al(OH)s, Alz03, and phosphoric acid in an autoclave over a period of approximately
three weeks.[10] The resulting crystalline granules are harvested and sorted by size.

e Autoclave Loading: The prepared a-AlPOa4 nutrient is placed at the bottom of the autoclave.
Oriented berlinite seed plates are suspended in the upper region of the autoclave.
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o Hydrothermal Growth: The autoclave is filled with the phosphoric acid transport medium and
sealed. The system is heated to create a temperature gradient between the nutrient zone
(hotter) and the seed crystal zone (cooler).

o Crystal Growth: The nutrient material dissolves in the hotter region and is transported via
convection to the cooler region, where the solution becomes supersaturated, leading to
epitaxial growth on the seed crystals.[9][10]

o Growth Rate Control: The growth rate is carefully controlled to be less than 0.3 mm/day to
minimize the formation of defects such as Brazil twins.[9]

o Harvesting: After the desired growth period, the autoclave is cooled, and the enlarged
berlinite crystals are harvested.

Characterization of Piezoelectric Properties

The piezoelectric response of synthesized berlinite crystals is commonly evaluated using the
resonance technique on fabricated crystal plates (resonators), following standards such as
IEEE Standard No. 177.[9]

Objective: To measure the quality factor (Q) and electromechanical coupling factor (k) of a
berlinite crystal.

Materials and Equipment:
» Berlinite Crystal: A synthesized single crystal.
o X-ray Goniometer: For orienting and cutting the crystal.

e Lapping and Polishing Equipment: For preparing resonator plates with precise dimensions
and smooth surfaces.

e Sputtering System: For depositing electrodes (e.g., gold) onto the crystal plates.
» Pi-Resistance Network Test Fixture.

« Stable Frequency Synthesizer.
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» Vector Voltmeter or Network Analyzer.
Procedure:

e Resonator Fabrication: A Y-cut resonator plate is precisely cut from the berlinite single
crystal using an X-ray goniometer to ensure correct orientation. The plate is then lapped and
polished to achieve a smooth, parallel surface finish.

o Electrode Deposition: Thin film electrodes (e.g., gold over a chromium adhesion layer) are
deposited onto the major faces of the resonator plate using a sputtering system.

o Measurement Setup: The prepared resonator is placed in the series arm of a pi-resistance
network, as specified by IEEE Standard No. 177.[9]

¢ Transmission Response Measurement: A stable frequency synthesizer is used to sweep the
frequency across the crystal's fundamental resonance frequency. The output signal is
recorded to obtain the transmission response curve.[9][10]

o Data Analysis:

o Quality Factor (Q): The Q factor, a measure of energy loss, is calculated from the
resonance peak's central frequency and its 3 dB bandwidth. A higher Q indicates lower
energy loss.

o Electromechanical Coupling Factor (k): This factor is determined from the series and
parallel resonant frequencies, which are identified from the transmission response. It
represents the efficiency of converting mechanical to electrical energy (and vice versa).

Visualizations: Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate the key experimental and
logical workflows described in this guide.
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Hydrothermal Synthesis Workflow

Nutrient Prep:
React Al(OH)s, Al203, H3POa

Load Autoclave:
Nutrient (bottom),
Seed (top)

Hydrothermal Growth:
Establish Temp. Gradient

Harvest Crystal:
Cool Autoclave,
Remove Grown Crystal

Click to download full resolution via product page

Fig. 1: Workflow for hydrothermal synthesis of berlinite.
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Piezoelectric Characterization Workflow

Fabricate Resonator:
Orient (X-ray),
Cut & Polish Y-plate

'

Deposit Electrodes:
Sputter Gold/Chromium

'

Measure Response:
Place in Pi-Network,
Sweep Frequency

'

Analyze Data:
Calculate Q Factor & Coupling (k)

Click to download full resolution via product page

Fig. 2: Workflow for piezoelectric property characterization.
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Fig. 3: Relationship between crystal structure and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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